4-Azidomethyl-1,1-difluorocyclohexane
Overview
Description
4-Azidomethyl-1,1-difluorocyclohexane is a chemical compound with the molecular formula C7H11F2N3 . It is available for purchase from various suppliers .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexane ring with azidomethyl (–CH2N3) and difluoromethyl (–CHF2) substituents . The molecular weight of this compound is 175.18 .Scientific Research Applications
Conformational Studies
Research has shown interest in the conformational preferences of difluorocyclohexane derivatives. For example, studies on 1,2- and 1,4-difluorocyclohexanes have revealed insights into their energy preferences in different states. The diaxial conformer of trans-1,2-difluorocyclohexane is energetically favored in the gas phase, while the diequatorial conformer is preferred in solution. Such studies are crucial for understanding the fundamental chemical behavior of these compounds, which could inform their applications in more complex chemical syntheses or material science (Wiberg et al., 2005).
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy has been extensively used to investigate the conformational properties and dynamics of substituted difluorocyclohexanes. For instance, the study of gem-fluorocyclohexanes through fluorine magnetic resonance spectroscopy provided insights into their ring inversion rates and conformational equilibria, helping to understand the steric and electronic effects of fluorine substitution (Spassov et al., 1967).
Organic Synthesis
Compounds such as 4-Azidomethyl-1,1-difluorocyclohexane can serve as intermediates in organic synthesis. The azide group is particularly versatile, acting as a precursor for the generation of nitrenes, which can insert into C-H bonds. This property has been exploited for high-yield nitrene insertion into unactivated C-H bonds, demonstrating the potential of azidomethyl compounds in synthetic organic chemistry (Pandurangi et al., 1994).
High-Pressure Studies
The conformational isomerization of cyclohexane derivatives, including difluorocyclohexanes, under varying pressure and temperature conditions has also been a subject of study. These investigations help to understand the solvent effects and dynamical processes involved in the isomerization of such compounds, which is critical for designing reaction conditions in synthetic applications (Ashcroft et al., 1989).
Properties
IUPAC Name |
4-(azidomethyl)-1,1-difluorocyclohexane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F2N3/c8-7(9)3-1-6(2-4-7)5-11-12-10/h6H,1-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEWHZESEJLOVSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1CN=[N+]=[N-])(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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